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CAS No.: 17429-29-7
Cat. No.: B103420
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core structural isomers of
trimethylcyclohexenone, primarily focusing on the industrially significant a- and B-isomers,
commonly known as isophorone. This document details their physicochemical properties,
spectroscopic data for identification and characterization, and established experimental
protocols for their synthesis and isomerization.

Introduction to Trimethylcyclohexenone Isomers

Trimethylcyclohexenone, with the chemical formula CsH140, exists in several structural
isomeric forms. The most prevalent and commercially important isomers are a-isophorone
(3,5,5-trimethylcyclohex-2-en-1-one) and B-isophorone (3,5,5-trimethylcyclohex-3-en-1-one).[1]
o-Isophorone is an a,B3-unsaturated ketone, a structural feature that imparts significant
thermodynamic stability due to the conjugated system.[2] In contrast, 3-isophorone is a 3,y-
unsaturated ketone with an isolated double bond.[2] A third isomer, y-isophorone, is rarely
reported in the literature due to its low stability.[3] The equilibrium mixture of the isomers
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heavily favors the a-form, typically consisting of about 97% a-isophorone and 3% [3-
isophorone.[2]

These compounds serve as valuable intermediates in the chemical industry. For instance, (3-

isophorone is a key precursor in the synthesis of ketoisophorone, which is used in the

production of vitamins, carotenoids, and various natural products.[4]

Physicochemical and Spectroscopic Data

Accurate identification and differentiation of trimethylcyclohexenone isomers are crucial for their
application in synthesis and product development. The following tables summarize their key

physical properties and provide a comparative analysis of their spectroscopic data.

Physical Properties

a-lsophorone (3,5,5-

B-lsophorone (3,5,5-

Property trimethylcyclohex-2-en-1- trimethylcyclohex-3-en-1-
one) one)
3,5,5-trimethylcyclohex-2-en-1-  3,5,5-trimethylcyclohex-3-en-1-

IUPAC Name
one one

CAS Number 78-59-1 471-01-2

Molar Mass 138.21 g/mol 138.21 g/mol

Appearance Colorless to yellowish liquid Colorless liquid

Boiling Point 215.3°C 189 °C

Key Feature

a,B-unsaturated ketone

(conjugated system)

B,y-unsaturated ketone
(isolated double bond)

Table 1: Comparison of the physical properties of a- and [3-isophorone.[1][2]

Spectroscopic Data

The distinct structural differences between the isomers lead to unique spectroscopic

signatures, which are detailed below.
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Spectroscopic Data a-lsophorone B-lsophorone

0 5.35 (br s, 1H, C=CH), 2.75
(s, 2H, CH2-C=0), 2.25 (s, 2H,
C=C-CH), 1.75 (s, 3H, CHs-
C=), 1.05 (s, 6H, (CHs)2)

5 5.88 (s, 1H, C=CH), 2.18 (s,
1H NMR (CDCls) 2H, CH2), 1.93 (s, 3H, CHs-
C=), 1.03 (s, 6H, (CH3)2)

6 199.9 (C=0), 160.4 (C-3), 6 210.8 (C=0), 136.1 (C-3),
15C NMR (CDCls) 125.5 (C-2), 50.7 (C-6), 45.2 119.5 (C-4), 52.8 (C-2), 46.2
3
(C-4), 33.5(C-5), 28.3 (2 x (C-6), 33.9 (C-5), 28.1 (2 x
CHs), 24.5 (CHs3) CHs), 23.9 (CHs)
FTIR ( )y ~1665 (C=0, conjugated), ~1715 (C=0, non-conjugated),
cm-
~1630 (C=C) ~1650 (C=C)
Mass Spec. (m/z) 138 (M+), 123, 95, 82, 67, 54 138 (M+), 123, 96, 82, 67, 53

Table 2: Comparative spectroscopic data for a- and B-isophorone.[5][6][7][8][9]

Experimental Protocols

The following sections provide detailed methodologies for the synthesis of isophorone and the
iIsomerization of its a- and [3-forms.

Synthesis of Isophorone (a- and B-isomers) via Acetone
Self-Condensation

Isophorone is produced industrially through the base-catalyzed self-condensation of acetone.
[3] This reaction typically yields a mixture rich in the a-isomer.

Materials:

e Acetone

¢ Agueous solution of potassium hydroxide (KOH) or sodium hydroxide (NaOH)
» Reaction vessel equipped with a stirrer, condenser, and temperature control

Procedure:
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» Charge the reaction vessel with acetone.
¢ Introduce the aqueous alkali catalyst (e.g., 10 wt% aqueous KOH solution).[3]

e The reaction can be carried out under liquid-phase or vapor-phase conditions. For liquid-
phase synthesis, typical conditions involve elevated temperatures and pressures (e.g., up to
320 °C and 20 MPa under supercritical conditions for high selectivity).[3]

e The reaction proceeds through a series of aldol condensations and Michael additions.

o Following the reaction, the catalyst is neutralized, and the product mixture is subjected to
fractional distillation to separate isophorone from unreacted acetone and byproducts.

Isomerization of a-lIsophorone to B-lsophorone

The conversion of the thermodynamically stable a-isophorone to the B-isomer can be achieved
through gas-phase isomerization over a solid catalyst.[4]

Materials:

a-lsophorone

» Heterogeneous catalyst (e.g., nickel oxide on y-aluminium oxide, calcined at 1200 °C for 3
hours)[4]

o Reaction tube with external heating

» Evaporation flask

o Condenser and receiver

» Nitrogen gas supply

Procedure:

e Pack the reaction tube with the catalyst.

e Heat the catalyst to the reaction temperature (e.g., 300 °C).[4]
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e Heat the evaporation flask containing a-isophorone to maintain a consistent feed rate (e.qg.,
105 °C).[4]

 Introduce gaseous a-isophorone and an inert carrier gas like nitrogen into the reaction tube.
e The isomerized product mixture is passed through a condenser and collected in a receiver.

e The resulting mixture, containing a-isophorone, 3-isophorone, and a small amount of y-
isophorone, can be separated by fractional distillation.[4]

Workflow and Reaction Pathway Diagrams

The following diagrams, generated using Graphviz, illustrate the synthesis and isomerization
pathways of trimethylcyclohexenone isomers.
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Isomerization

Base/Acid or
a-Isophorone lhermallsomerizatan B-Isophorone O y-Isophorone

Isophorone Synthesis

Michael Addition Intramolecular
AEETE Aldol Condensation Mesityl Oxide + Acetone 4,4-Dimethylheptane-2,6-dione Aldol Condensation a-Isophorone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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